Cas no 74338-98-0 ((±)-3-tert-Butoxy-1,2-propanediol)

• Product Name: (±)-3-tert-Butoxy-1,2-propanediol
• CAS No: 74338-98-0
• Molecular Formula: C₇H₁₆O₃
• Molecular Weight: 148.20014
• MDL: MFCD00077673
• CID: 556304
• PubChem ID: 5228468

(±)-3-tert-Butoxy-1,2-propanediol Properties

Names and Identifiers

• 1,2-Propanediol,3-(1,1-dimethylethoxy)-
• (+/-)-1-Tert-Butylglycerol
• (±)-3-tert-Butoxy-1,2-propanediol
• 3-[(2-methylpropan-2-yl)oxy]propane-1,2-diol
• ()-1-tert-Butylglycerol
• ()-Glycerol 1-tert-butyl ether
• 1-O-tert-butylglycerol
• 20444_ALDRICH
• 20444_FLUKA
• 3-(t-butoxy)propane-1,2-diol
• 3-tert-butoxy-1,2-propanediol
• 3-tert-Butoxy-propan-1,2-diol
• 3-tert-butoxypropane-1,2-diol
• 3-tert-butoxy-propane-1,2-diol
• AC1NQTIJ
• AGN-PC-0D0JBR
• CTK5D9733
• O1-tert-Butyl-glycerin
• (±)-1-tert-Butylglycerol
• (±)-Glycerol 1-tert-butyl ether
• (+/-)-Glycerol 1-tert-butyl ether
• MFCD00077673
• SCHEMBL116799
• (+/-)-3-tert-Butoxy-1,2-propanediol, >=97.0% (GC)
• 3-(tert-butoxy)propane-1,2-diol
• FT-0765284
• 74338-98-0
• EN300-1850853
• (+/-)-3-tert-Butoxy-1,2-propanediol
• Glycerol, 1-tert-butyl ether
• 3-t-butoxy-1,2-propanediol
• 3-tert-butoxy-1,2-propane diol
• DTXSID60411618
• (?)-3-tert-Butoxy-1,2-propanediol
• 1-(tert-Butoxy)glycerol; 1-tert-Butoxypropane-2,3-diol; 3-(tert-Butoxy)propane-1,2-diol; 3-(tert-Butyloxy)-1,2-propanediol; 3-tert-Butoxy-1,2-propanediol; Glycerol 1-Mono-tert-butyl Ether

• MDL： MFCD00077673
• InChIKey： JPWDLYMEUNBLIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O3/c1-7(2,3)10-5-6(9)4-8/h6,8-9H,4-5H2,1-3H3
• SMILES： CC(C)(C)OCC(CO)O

Computed Properties

• Exact Mass: 148.109944368g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 148.109944368g/mol
• Heavy Atom Count: 10
• Complexity: 85.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.15470
• PSA: 49.69000
• Refractive Index: n20/D 1.44
• Boiling Point: 254.6°C at 760 mmHg
• Melting Point: No date available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
• Color/Form: No date available
• Density: 1.0 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers